Cas no 26159-35-3 ((S)-Naproxen Methyl Ester)

(S)-Naproxen Methyl Ester is a chiral intermediate derived from (S)-naproxen, a nonsteroidal anti-inflammatory drug (NSAID). This methyl ester derivative is primarily utilized in pharmaceutical synthesis, offering enhanced solubility and reactivity compared to the parent carboxylic acid. Its stereochemical purity ensures high selectivity in chiral transformations, making it valuable for producing enantiomerically pure APIs. The esterification improves processability in organic solvents, facilitating downstream reactions such as amidation or reduction. As a stable, crystalline solid, it is suitable for controlled storage and handling. This compound is particularly useful in research and industrial applications where precise chirality and efficient derivatization are critical.

(S)-Naproxen Methyl Ester structure

Product Name:(S)-Naproxen Methyl Ester

CAS No:26159-35-3

MF:C₁₅H₁₆O₃

MW:244.285744667053

MDL:MFCD12031841

CID:1062839

PubChem ID:329769059

Update Time:2025-06-07

(S)-Naproxen Methyl Ester Chemical and Physical Properties

Names and Identifiers

- (S)-Naproxen Methyl Ester
- (S)-Naproxen Methyl
- (+)-Naproxen methyl ester
- 2-Naphthaleneacetic acid, 6-methoxy-α-methyl-, methyl ester, (+)-
- Methyl 2-(6-methoxy-2-naphthyl)propanoate, (S)-
- Naproxen, methyl deriv.
- Naproxen, methylated
- (2S)-2-(6-Methoxy-2-naphthyl)propionic acid methyl ester
- Methyl (αS)-6-methoxy-α-methyl-2-naphthaleneacetate
- Methyl (2S)-2-(6-methoxynaphthalen-2-yl)propanoate
- Naproxen Impurity E (PhEur)
- Naproxen Methyl Ester
- (S)-Methyl 2-(6-methoxynaphthalen-2-yl)propanoate
- 571OJX4PDN
- ZFYFBPCRUQZGJE-JTQLQIEISA-N
- 2-Naphthaleneacetic acid, 6-methoxy-alpha-methyl-, methyl ester, (alphaS)-
- Methyl (S)-2-(6-Methoxynaphthalen-2-yl)propanoate
- Naproxen impurity E [EP]
- Naproxen methyl
- Monomethyl derivative of Naproxen
- Naproxen sodium impurity E [EP]
- Naproxen methyl derivative
- Naproxen impurity E
- NS00114067
- AKOS026674030
- NAPROXEN SODIUM IMPURITY E [EP IMPURITY]
- A877350
- (S)-Methyl2-(6-methoxynaphthalen-2-yl)propanoate
- DTXSID50180780
- 2-NAPHTHALENEACETIC ACID, 6-METHOXY-.ALPHA.-METHYL-, METHYL ESTER, (.ALPHA.S)-
- 2-Naphthaleneacetic acid, 6-methoxy-.alpha.-methyl-, methyl ester
- SCHEMBL505819
- CHEMBL1823699
- Methyl (2S)-2-(6-Methoxynaphthalen-2-yl)propanoate; Naproxen Imp. E (EP); Naproxen Methyl Ester; Naproxen Impurity E
- RXH
- AS-72012
- Methyl 2-(6-methoxy-2-naphthyl)propanoate #
- (S)-Naproxen methyl ester, pharmaceutical impurity standard
- MFCD12031841
- Methyl (2S)-2-(6-Methoxynaphthalen-2-yl)propanoate (Naproxen Methyl Ester)
- Q27261448
- DB-215286
- UNII-571OJX4PDN
- NAPROXEN IMPURITY E [EP IMPURITY]
- (r,s)-naproxen methyl ester
- (S)-alpha-methyl-6-methoxy-2-naphthaleneacetic acid methyl ester
- 26159-35-3
- A10658
- MDL： MFCD12031841
- Inchi： 1S/C15H16O3/c1-10(15(16)18-3)11-4-5-13-9-14(17-2)7-6-12(13)8-11/h4-10H,1-3H3/t10-/m0/s1
- InChI Key： ZFYFBPCRUQZGJE-JTQLQIEISA-N
- SMILES： O(C)C([C@@H](C)C1C=CC2C=C(C=CC=2C=1)OC)=O

Computed Properties

Exact Mass: 244.109944368g/mol
Monoisotopic Mass: 244.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 35.5

Experimental Properties

Optical Activity: [α]/D 78±4°, c = 0.1 in chloroform

(S)-Naproxen Methyl Ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：2-8°C

(S)-Naproxen Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219005452-5g	(S)-Methyl 2-(6-methoxynaphthalen-2-yl)propanoate	26159-35-3	95%	5g	$513.60	2023-09-02
Alichem	A219005452-10g	(S)-Methyl 2-(6-methoxynaphthalen-2-yl)propanoate	26159-35-3	95%	10g	$915.20	2023-09-02
abcr	AB494307-250 mg	(S)-Methyl 2-(6-methoxynaphthalen-2-yl)propanoate; .	26159-35-3		250mg	€204.80	2023-06-15
abcr	AB494307-1 g	(S)-Methyl 2-(6-methoxynaphthalen-2-yl)propanoate; .	26159-35-3		1g	€398.50	2023-06-15
Chemenu	CM230323-5g	(S)-Methyl 2-(6-methoxynaphthalen-2-yl)propanoate	26159-35-3	95%	5g	$449	2021-08-04
Chemenu	CM230323-10g	(S)-Methyl 2-(6-methoxynaphthalen-2-yl)propanoate	26159-35-3	95%	10g	$823	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S908801-250mg	(S)-Naproxen Methyl Ester	26159-35-3	95%	250mg	￥358.20	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S908801-1g	(S)-Naproxen Methyl Ester	26159-35-3	95%	1g	￥1,103.40	2022-08-31
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	80822-50MG	(<I>S</I>)-Naproxen methyl ester	26159-35-3		50mg	¥5359.08	2023-10-21
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR2529-100MG	(S)-Naproxen Methyl Ester	26159-35-3		100mg	¥7932.42	2025-01-14